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For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-Bis(methoxymethyl)thiourea is a derivative of thiourea, a versatile class of organic

compounds with significant applications in medicinal chemistry and drug discovery. Thiourea

and its derivatives are known to exhibit a wide range of biological activities, including

antimicrobial, anticancer, and anti-inflammatory properties. This technical guide provides a

comprehensive overview of the known physical and chemical properties of N,N'-
Bis(methoxymethyl)thiourea, its synthesis, and a summary of the broader biological context

of thiourea derivatives.

Core Physical and Chemical Properties
A summary of the key physical and chemical identifiers for N,N'-Bis(methoxymethyl)thiourea
is presented in the table below. The compound is described as a resinous substance, which

may account for the absence of a distinct melting point in the available literature. Further

experimental studies are required to determine its boiling point and detailed solubility

characteristics.
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Property Value Source

IUPAC Name
1,3-

bis(methoxymethyl)thiourea
PubChemLite[1]

Synonyms
N,N'-

Bis(methoxymethyl)thiourea
EPA SRS[2]

CAS Number 51872-26-5 EPA SRS[2]

Molecular Formula C₅H₁₂N₂O₂S EPA SRS[2]

Molecular Weight 164.23 g/mol EPA SRS[2]

Physical State Resinous substance Sciforum[3]

Melting Point Not available

Boiling Point Not available

Solubility

Soluble in polar protic and

aprotic organic solvents;

insoluble in non-polar solvents

(general for thiourea). Specific

data for N,N'-

Bis(methoxymethyl)thiourea is

not available.

Inchem.org[4]

Spectral Data
¹H NMR Spectroscopy
The proton nuclear magnetic resonance (¹H NMR) spectrum of N,N'-
Bis(methoxymethyl)thiourea has been reported with the following chemical shifts (δ) in parts

per million (ppm):
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

8.35 broad singlet 2H NH

4.84 broad singlet 4H HNCH₂O

3.17 broad singlet 6H OCH₃

Source: Sciforum[3]

¹³C NMR and Infrared Spectroscopy
Detailed experimental data for the ¹³C NMR and a full Infrared (IR) spectrum for N,N'-
Bis(methoxymethyl)thiourea are not currently available in the public domain. General

characteristic IR absorptions for thiourea derivatives include N-H stretching, C=S stretching,

and C-N stretching vibrations. Further experimental analysis is necessary to fully characterize

the spectral properties of this specific compound.

Experimental Protocols
Synthesis of N,N'-Bis(methoxymethyl)thiourea
A reported method for the synthesis of N,N'-Bis(methoxymethyl)thiourea involves the

aminomethylation of thiourea.[3]

Reaction Scheme:

Thiourea

+

Reactants

Paraformaldehyde

Methanol

N,N'-Bis(methoxymethyl)thioureaStir, 8h, ~70°C
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Synthesis of N,N'-Bis(methoxymethyl)thiourea.

Procedure:

Combine thiourea (10 mmol), paraformaldehyde (25 mmol), and methanol (250 mmol).

Stir the mixture for 8 hours at a temperature of approximately 70°C.

Remove the solvent to obtain N,N'-Bis(methoxymethyl)thiourea as a resinous substance

with a reported yield of 91%.[3]

Purification:

The crude product can be purified by removing the solvent. Further purification techniques

such as column chromatography may be applicable, although specific details for this

compound are not provided in the available literature.

Biological Activity and Signaling Pathways of
Thiourea Derivatives
While specific biological data for N,N'-Bis(methoxymethyl)thiourea is not readily available,

the broader class of thiourea derivatives has been extensively studied for its diverse

pharmacological activities. These compounds are of significant interest in drug discovery and

development.[5]

General Mechanism of Action
The biological effects of thiourea derivatives are often attributed to their ability to interact with

various biological targets. The proposed mechanisms of action include:

Enzyme Inhibition: Certain thiourea derivatives are known to inhibit specific enzymes. For

example, some act as antithyroid agents by inhibiting thyroid peroxidase.[5]

Interaction with Proteins and DNA: The thiourea functional group can form hydrogen bonds

and coordinate with metal ions, enabling interaction with proteins and DNA.[6]
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General mechanisms of action for thiourea derivatives.

Applications in Drug Development
Thiourea derivatives have been investigated for a variety of therapeutic applications, including:

Antimicrobial Agents: Many thiourea compounds have demonstrated activity against bacteria

and fungi.[6]

Anticancer Agents: Research has shown that some thiourea derivatives can inhibit the

growth of cancer cells.[7]

Antiviral Agents: Certain derivatives have shown promise as antiviral compounds.[8]

The diverse biological activities of thiourea derivatives make them a valuable scaffold for the

design and development of new therapeutic agents. Further research into the specific

properties and biological effects of N,N'-Bis(methoxymethyl)thiourea is warranted to explore

its potential in drug discovery.
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General workflow for thiourea derivatives in drug discovery.
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Conclusion
N,N'-Bis(methoxymethyl)thiourea is a thiourea derivative for which basic chemical identity

and a method of synthesis have been established. However, a comprehensive understanding

of its physical and chemical properties, as well as its biological activity, remains incomplete.

The rich history of thiourea derivatives in medicinal chemistry suggests that further

investigation into N,N'-Bis(methoxymethyl)thiourea could reveal novel therapeutic potential.

This guide serves as a foundational resource for researchers and professionals in the field,

highlighting the current state of knowledge and identifying areas for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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